![molecular formula C18H26N4O B1192304 3-ethyl-N-[(5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl]-2-oxobenzimidazole-1-carboxamide](/img/structure/B1192304.png)
3-ethyl-N-[(5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl]-2-oxobenzimidazole-1-carboxamide
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Overview
Description
BIMU-1 is a 5-HT4 receptor agonist.
Scientific Research Applications
5-HT4 Receptor Ligand Properties
- This compound and its derivatives are studied for their activity at the 5-HT4 receptor. For example, Baxter and Clarke (1992) found that benzimidazolone derivatives, including this compound, acted as potent but partial agonists at the 5-HT4 receptor in rat oesophagus (Baxter & Clarke, 1992).
Memory and Cognitive Functions
- Pitsikas and Borsini (1996) reported that a related compound, Itasetron, showed significant improvement in memory abilities of aged rats, suggesting potential applications in counteracting age-related memory degeneration (Pitsikas & Borsini, 1996).
Serotonin-3 (5-HT3) Receptor Antagonist Activity
- Kuroita et al. (1994) synthesized a series of derivatives, highlighting their antagonistic activities at the 5-HT3 receptor, indicating potential therapeutic applications in conditions influenced by this receptor (Kuroita et al., 1994).
Impact on Associative Memory in Rats
- Marchetti-Gauthier et al. (1997) discovered that BIMU1, a derivative, significantly improved associative memory in rats. This suggests its role in enhancing cognitive processes like learning and memory (Marchetti-Gauthier et al., 1997).
Antitumor Potential
- Stevens et al. (1984) explored the synthesis and chemistry of related imidazotetrazines, demonstrating their potential as broad-spectrum antitumor agents (Stevens et al., 1984).
Anxiolytic Effects in Animal Models
- Borsini et al. (1993) studied DAU 6215, chemically similar to the compound , finding it effective in reducing anxiety-related behaviors in various animal models (Borsini et al., 1993).
properties
Product Name |
3-ethyl-N-[(5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl]-2-oxobenzimidazole-1-carboxamide |
---|---|
Molecular Formula |
C18H26N4O |
Molecular Weight |
314.43 |
IUPAC Name |
3-ethyl-N-((1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-6-yl)-2,3-dihydro-1H-benzo[d]imidazole-1-carboxamide |
InChI |
InChI=1S/C18H26N4O/c1-3-21-12-22(17-9-5-4-8-16(17)21)18(23)19-14-11-13-7-6-10-15(14)20(13)2/h4-5,8-9,13-15H,3,6-7,10-12H2,1-2H3,(H,19,23)/t13-,14?,15+/m1/s1 |
InChI Key |
ZMVTYVHIVVTKJO-LOWNFYCTSA-N |
SMILES |
CCN1C2=CC=CC=C2N(C(NC3[C@@H](N4C)CCC[C@@H]4C3)=O)C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BIMU-1; BIMU 1; BIMU1; |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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